molecular formula C10H9NS B8755557 2-(Cyclopropylsulfanyl)benzonitrile

2-(Cyclopropylsulfanyl)benzonitrile

Cat. No.: B8755557
M. Wt: 175.25 g/mol
InChI Key: BZRNJICUEGURSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Cyclopropylsulfanyl)benzonitrile is a nitrile-substituted aromatic compound featuring a cyclopropylsulfanyl (-S-C₃H₅) group at the ortho position of the benzene ring. This compound is synthesized via a Grignard reaction, where cyclopropyl magnesium bromide reacts with 2,2′-dithio-bis(benzonitrile) in tetrahydrofuran (THF) at low temperatures (-78°C), followed by quenching with aqueous ammonium chloride . Its structure combines the electron-withdrawing nitrile group with the sterically compact cyclopropylthioether, making it a versatile intermediate in medicinal chemistry, particularly in the development of Factor VIIa inhibitors for anticoagulant therapies .

Properties

Molecular Formula

C10H9NS

Molecular Weight

175.25 g/mol

IUPAC Name

2-cyclopropylsulfanylbenzonitrile

InChI

InChI=1S/C10H9NS/c11-7-8-3-1-2-4-10(8)12-9-5-6-9/h1-4,9H,5-6H2

InChI Key

BZRNJICUEGURSO-UHFFFAOYSA-N

Canonical SMILES

C1CC1SC2=CC=CC=C2C#N

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Key Structural and Functional Differences

The following table highlights critical differences between 2-(Cyclopropylsulfanyl)benzonitrile and its analogs:

Compound Name Substituents Functional Groups Key Properties/Applications
2-(Cyclopropylsulfanyl)benzonitrile -S-C₃H₅ (cyclopropylsulfanyl) at C2; -CN (nitrile) at C1 Nitrile, Thioether Intermediate in Factor VIIa inhibitors; anticoagulant applications .
2-(Cyclopropylmethoxy)-5-fluoro-4-(pinacol boronate)benzonitrile -O-CH₂-C₃H₅ (cyclopropylmethoxy) at C2; -F at C5; boronate ester at C4; -CN at C1 Nitrile, Ether, Boronate ester Boronate ester enables Suzuki-Miyaura cross-coupling; used in pharmaceutical synthesis .
2-[3-(2-Methylsulfanylphenyl)propanoyl]benzonitrile -S-CH₃ (methylsulfanyl) at C2; ketone-propanoyl chain at C3; -CN at C1 Nitrile, Thioether, Ketone Safety concerns due to inhalation hazards; industrial applications (exact use unspecified) .

Detailed Comparisons

Electronic and Steric Effects
  • Cyclopropylsulfanyl vs. Cyclopropylmethoxy : The methoxy group (-O-CH₂-C₃H₅) in the boronate ester analog (CAS 2377609-55-5) introduces stronger electron-donating effects compared to the thioether (-S-C₃H₅) in the parent compound. This difference impacts reactivity in cross-coupling reactions, where boronate esters are pivotal for Suzuki-Miyaura couplings .
  • Methylsulfanyl vs.

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